Cas no 21279-64-1 (5-Chloropyrazine-2-carboxamide)
5-Chloropyrazine-2-carboxamide is a versatile heterocyclic compound featuring a chloropyrazine core with a carboxamide functional group. Its molecular structure (C5H4ClN3O) lends itself to applications in pharmaceutical and agrochemical research, particularly as a building block for synthesizing biologically active molecules. The chlorine substituent enhances reactivity, facilitating further derivatization, while the carboxamide group offers hydrogen-bonding potential, improving solubility and interaction with biological targets. This compound is valued for its stability under standard conditions and compatibility with a range of synthetic transformations. It serves as a key intermediate in the development of potential therapeutic agents, including kinase inhibitors and antimicrobial compounds. High-purity grades are available for research purposes.
21279-64-1 structure
Product Name:5-Chloropyrazine-2-carboxamide
CAS No:21279-64-1
MF:C5H4ClN3O
MW:157.557759284973
MDL:MFCD10686873
CID:267409
PubChem ID:181450
Update Time:2025-06-08
5-Chloropyrazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloropyrazine-2-carboxamide
- 5-chloro-2-Pyrazinecarboxamide
- 5-chloropyrazinamide
- 2-chloropyrazine-5-carboxamide
- 5-chloro-pyrazine-2-carboxylic acid-amide
- 5-Chloro-PZA
- 5-Cl PZA
- Pyrazinecarboxamide,5-chloro
- 5-chloro-pyrazinamide
- Pyrazinecarboxamide, 5-chloro-
- 5Cl-PZA
- 5-Cl-PZA
- 2-Carboxamido-5-chloropyrazine
- 2-Pyrazinecarboxamide, 5-chloro-
- GFEFMHWOSWUJSO-UHFFFAOYSA-N
- BDBM228816
- BCP22046
- CC0118
- SB17940
- RP22137
- BR-2
- SY021612
- FT-0647007
- EN300-36256
- Z362781434
- SCHEMBL1432968
- CS-W003733
- AM20070325
- CHEMBL222382
- GS-5798
- MFCD10686873
- 21279-64-1
- E2TJL7UR5A
- AKOS009254414
- DTXSID1040950
- A847837
- UNII-E2TJL7UR5A
-
- MDL： MFCD10686873
- Inchi： 1S/C5H4ClN3O/c6-4-2-8-3(1-9-4)5(7)10/h1-2H,(H2,7,10)
- InChI Key： GFEFMHWOSWUJSO-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(N)=O)C=N1
Computed Properties
- Exact Mass: 157.00400
- Monoisotopic Mass: 157.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 68.9
Experimental Properties
- Density: 1.478
- Boiling Point: 331.3°C at 760 mmHg
- Flash Point: 154.2 °C
- Refractive Index: 1.596
- PSA: 68.87000
- LogP: 0.92920
5-Chloropyrazine-2-carboxamide Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
5-Chloropyrazine-2-carboxamide Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloropyrazine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EQ312-100mg |
5-Chloropyrazine-2-carboxamide |
21279-64-1 | 97% | 100mg |
118CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EQ312-250mg |
5-Chloropyrazine-2-carboxamide |
21279-64-1 | 97% | 250mg |
246CNY | 2021-05-07 | |
| Fluorochem | 077014-250mg |
5-Chloropyrazine-2-carboxamide |
21279-64-1 | 95% | 250mg |
￡21.00 | 2022-03-01 | |
| Fluorochem | 077014-5g |
5-Chloropyrazine-2-carboxamide |
21279-64-1 | 95% | 5g |
￡141.00 | 2022-03-01 | |
| Fluorochem | 077014-10g |
5-Chloropyrazine-2-carboxamide |
21279-64-1 | 95% | 10g |
￡240.00 | 2022-03-01 | |
| TRC | B405198-10mg |
5-Chloropyrazine-2-carboxamide |
21279-64-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B405198-50mg |
5-Chloropyrazine-2-carboxamide |
21279-64-1 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B405198-100mg |
5-Chloropyrazine-2-carboxamide |
21279-64-1 | 100mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM168486-5g |
5-Chloropyrazine-2-carboxamide |
21279-64-1 | 95%+ | 5g |
$132 | 2021-08-05 | |
| Chemenu | CM168486-10g |
5-Chloropyrazine-2-carboxamide |
21279-64-1 | 95%+ | 10g |
$222 | 2021-08-05 |
5-Chloropyrazine-2-carboxamide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:21279-64-1)5-Chloropyrazine-2-carboxamide
Order Number:A847837
Stock Status:in Stock
Quantity:5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:16
Price ($):327.0/545.0
Email:sales@amadischem.com
5-Chloropyrazine-2-carboxamide Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21279-64-1)5-Chloropyrazine-2-carboxamide
Purity:99%/99%
Quantity:5.0g/10.0g
Price ($):327.0/545.0